Cas no 1694324-68-9 (1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline)
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline
- 1694324-68-9
- EN300-1118664
- 1h,2h,4h,5h,5ah,6h,7h,8h,9h,9ah-imidazo[1,2-a]quinazoline
-
- Inchi: 1S/C10H17N3/c1-2-4-9-8(3-1)7-12-10-11-5-6-13(9)10/h8-9H,1-7H2,(H,11,12)
- InChI Key: UQTOJZYRSKJPGD-UHFFFAOYSA-N
- SMILES: N12C(NCC1)=NCC1CCCCC21
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 27.6Ų
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118664-0.05g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 0.05g |
$1212.0 | 2023-10-27 | |
| Enamine | EN300-1118664-0.1g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 0.1g |
$1269.0 | 2023-10-27 | |
| Enamine | EN300-1118664-0.25g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 0.25g |
$1328.0 | 2023-10-27 | |
| Enamine | EN300-1118664-0.5g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 0.5g |
$1385.0 | 2023-10-27 | |
| Enamine | EN300-1118664-1.0g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1118664-2.5g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 2.5g |
$2828.0 | 2023-10-27 | |
| Enamine | EN300-1118664-5.0g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1118664-10.0g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1118664-1g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 1g |
$1442.0 | 2023-10-27 | |
| Enamine | EN300-1118664-5g |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline |
1694324-68-9 | 95% | 5g |
$4184.0 | 2023-10-27 |
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline
1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-Imidazo[1,2-a]Quinazoline: A Comprehensive Overview
The compound 1694324-68-9, also known as 1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[1,2-a]quinazoline, is a heterocyclic aromatic compound with a unique structural arrangement. This compound belongs to the class of imidazoquinazolines, which are derivatives of quinazolines fused with an imidazole ring. The imidazo[1,2-a]quinazoline system is characterized by its bicyclic structure consisting of a quinazoline moiety fused to an imidazole ring at positions 1 and 2 of the quinazoline. This structural feature imparts unique electronic and steric properties to the molecule.
Recent studies have highlighted the potential of imidazo[1,2-a]quinazoline derivatives in various fields of chemistry and pharmacology. For instance, researchers have explored the antimicrobial activity of these compounds against a range of bacterial and fungal pathogens. The results indicate that certain derivatives exhibit potent inhibitory effects on bacterial growth due to their ability to disrupt cellular membranes or inhibit essential enzymes. This makes them promising candidates for the development of novel antimicrobial agents.
In addition to their antimicrobial properties, imidazo[1,2-a]quinazoline compounds have shown potential in the field of oncology. Several studies have demonstrated their ability to induce apoptosis in cancer cells by targeting specific signaling pathways. For example, one study reported that a derivative of this compound selectively inhibited the proliferation of human breast cancer cells by modulating the expression of pro-apoptotic proteins. These findings underscore the importance of further research into the therapeutic applications of this class of compounds.
The synthesis of imidazo[1,a]-quinazoline derivatives has also been a topic of interest in organic chemistry. Traditional methods involve multi-step reactions such as cyclization and condensation processes. However, recent advancements have introduced more efficient synthetic routes using microwave-assisted synthesis or catalytic techniques. These methods not only improve yield but also reduce reaction time and environmental impact.
Moreover, computational studies have played a significant role in understanding the electronic properties and reactivity of imidazo[1,a]-quinazoline systems. Density functional theory (DFT) calculations have been employed to investigate their frontier molecular orbitals and reactivity patterns under different conditions. These insights are crucial for designing new derivatives with enhanced biological activity.
Another area where imidazo[1,a]-quinazoline compounds have shown promise is in materials science. Their rigid aromatic structures make them suitable candidates for applications in organic electronics and optoelectronics. For instance, some derivatives have been used as building blocks for constructing organic semiconductors with tailored electronic properties.
In conclusion,imidazo[1,a]-quinazoline compounds represent a versatile class of heterocyclic molecules with diverse applications across multiple disciplines. From their antimicrobial properties to their potential use in cancer therapy and materials science,imidazo[1,a]-quinazoline derivatives continue to be an area of active research interest. As new synthetic methods and computational tools emerge,the scope for discovering novel applications will undoubtedly expand further.
1694324-68-9 (1H,2H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo1,2-aquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)